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Quantitative Profile of PF-6274484
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Compound Focus: PF-6274484
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The tables below summarize the known biochemical and cellular activity data for PF-6274484, which is
characterized as a high-affinity, irreversible covalent inhibitor of the Epidermal Growth Factor Receptor

(EGFR) [1][2] [3].

Table 1: Biochemical Inhibition Constants (Ki)

Target Ki (nM)
EGFR (L858R/T790M mutant) 0.14 nM [4] [2] [3]
EGFR (Wild Type) 0.18 nM [4] [3]

Table 2: Cellular Activity (IC50)

Assay Description Cell Line IC50 (nM)
EGFR-L858R/T790M Autophosphorylation H1975 6.6 nM [4] [1] [2]
EGFR WT Autophosphorylation A549 5.8 nM [4] [1] [2]

Experimental Methodology from Research Literature
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One study provides insights into how PF-6274484 has been used in a competitive cellular assay to profile
inhibitor selectivity [5]. The following workflow describes the method used to evaluate target engagement in

living cells.

Start: Human Cancer Cells
(A431 or Ramos)

Result: Visualize and quantify
probe-labeled proteins

Click to download full resolution via product page

The key steps in this competitive Activity-Based Protein Profiling (ABPP) protocol are [5]:
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e Cell Pre-treatment: Living cells are first treated with PF-6274484 (10 uM for 30 minutes) to allow the
inhibitor to engage its cellular targets.

e Probe Labeling: A clickable, alkyne-containing activity-based probe (e.g., Probe 3, derived from PF-
6274484) is then added to the cells (1 uM for 1 hour). This probe will covalently label the active sites
of kinases that were not already occupied by PF-6274484.

e Cell Lysis: Cells are collected and lysed.

e Click Chemistry: The lysates are reacted with an azide-rhodamine reporter tag via copper-catalyzed
cycloaddition ("click chemistry"). This attaches a fluorescent label to the probe-modified proteins.

¢ Analysis: The samples are separated by SDS-PAGE. Specific protein labeling by the probe is
visualized and quantified by in-gel fluorescence scanning. A reduction in fluorescence signal in the
PF-6274484 pre-treated sample, compared to a control, indicates successful target engagement by
the inhibitor.

Interpretation of the Workflow

This ABPP method does not measure EGFR activity directly but assesses whether PF-6274484 successfully
binds to and blocks the active site of EGFR and other kinases in a native cellular environment [5]. The
protocol is designed for target engagement and selectivity profiling, revealing both on-target and off-target

effects across the proteome.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Quantitative Profile of PF-6274484]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b539291#pf-6274484-in-vitro-assay-

protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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